![molecular formula C15H16N2 B8270811 [2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]acetonitrile CAS No. 42780-50-7](/img/structure/B8270811.png)
[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]acetonitrile
Overview
Description
“[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]acetonitrile” is a chemical compound with the molecular formula C15H16N2 and a molecular weight of 224.3 . It is a main product in the field of chemistry .
Molecular Structure Analysis
The molecular structure of “[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]acetonitrile” is represented by the formula C15H16N2 . The InChI key is OMOHSRIDEFLEOH-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“[2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]acetonitrile” has a molecular weight of 224.3 . More specific physical and chemical properties were not found in the sources.properties
IUPAC Name |
2-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2/c1-11-4-6-15(7-5-11)17-12(2)10-14(8-9-16)13(17)3/h4-7,10H,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMOHSRIDEFLEOH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CC(=C2C)CC#N)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40407190 |
Source
|
| Record name | [2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40407190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42780-50-7 |
Source
|
| Record name | [2,5-dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40407190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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